Cas no 1703789-04-1 (tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate)

• Product Name: tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate
• CAS No: 1703789-04-1
• MF: C₁₄H₁₈ClN₃O₂
• MW: 295.764622211456
• CID: 5631421
• PubChem ID: 117706854
• Update Time: 2025-07-01

tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28289412
• 1703789-04-1
• tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo[7.2.1.0,2,7]dodeca-2,4,6-triene-8-carboxylate
• SCHEMBL16250022
• tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate

• Inchi： 1S/C14H18ClN3O2/c1-14(2,3)20-13(19)18-9-6-7-17(8-9)10-4-5-11(15)16-12(10)18/h4-5,9H,6-8H2,1-3H3/t9-/m0/s1
• InChI Key： BELSHHFCZNGORL-VIFPVBQESA-N
• SMILES： ClC1=CC=C2C(=N1)N(C(=O)OC(C)(C)C)[C@H]1CCN2C1

Computed Properties

• Exact Mass: 295.1087545g/mol
• Monoisotopic Mass: 295.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.7Ų

Additional information on tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate

Introduction to tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate (CAS No. 1703789-04-1)

The compound tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate, identified by its CAS number 1703789-04-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This intricate molecular structure combines a tricyclic framework with functional groups that make it a promising candidate for further exploration in drug discovery and development.

At the core of this compound's potential lies its unique tricyclic scaffold, which is characterized by a fused ring system consisting of three cyclic structures. The presence of chloro and carboxylate substituents adds specific electronic and steric properties that can influence its interactions with biological targets. The (9S) configuration indicates a stereochemical specificity that is crucial for many pharmacological applications, where the spatial arrangement of atoms can significantly impact efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and metabolic stability of such complex molecules with greater accuracy. The tricyclic core of tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate has been found to exhibit favorable interactions with enzymes and receptors involved in critical biological pathways. This has sparked interest in its potential as a scaffold for developing novel therapeutic agents.

In the realm of drug discovery, the integration of tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate into virtual screening campaigns has revealed several hits with promising pharmacokinetic profiles. The compound's ability to modulate key signaling pathways has been hypothesized to contribute to its potential therapeutic effects in areas such as inflammation and pain management. Preliminary in vitro studies have demonstrated its interaction with targets relevant to these conditions.

The synthesis of this compound presents a formidable challenge due to its complex tricyclic architecture and multiple stereocenters. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples for further characterization. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve the desired stereochemical integrity and functional group modifications.

One of the most intriguing aspects of tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate is its potential as a lead compound for drug development. Its structural features suggest that it may be capable of inhibiting enzymes or receptors that are overexpressed in certain diseases. For instance, studies have indicated that tricyclic compounds can exhibit potent activity against enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses.

The chloro substituent on the tricyclic core is particularly noteworthy for its ability to enhance binding affinity through dipole-dipole interactions and halogen bonding. These interactions are often critical for achieving high selectivity in drug design. Additionally, the carboxylate group provides a site for further derivatization, allowing researchers to fine-tune the compound's properties for specific applications.

Recent research has also explored the metabolic fate of this compound using advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Understanding how the body processes such complex molecules is essential for optimizing their therapeutic potential and minimizing adverse effects. Preliminary data suggest that tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate undergoes biotransformation pathways that could be exploited to enhance its bioavailability or reduce toxicity.

The stereochemical configuration at the (9S) position has been shown to play a pivotal role in determining the compound's biological activity. This chirality is often preserved during synthetic routes through careful selection of catalysts and reaction conditions that promote enantioselective transformations. The ability to maintain this stereochemical integrity is a testament to the progress made in synthetic organic chemistry over recent decades.

In conclusion,tert-butyl (9S)-5-chloro-1,6,8-triazatricyclo7.2.1.0,2,7dodeca-2,4,6-triene-8-carboxylate represents a fascinating molecule with significant potential in pharmaceutical research。 Its complex structure、functional groups、and stereochemical specificity make it an attractive candidate for further exploration。 As our understanding of molecular interactions continues to evolve，compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery。